4-formyl-3,4-dihydro-1H-isochromene-8-carbonitrile

• Molecular Formula: C11H9NO2
• Molecular Weight: 187.19 g/mol
• IUPAC Name: 4-formyl-3,4-dihydro-1H-isochromene-8-carbonitrile
• InChI: InChI=1S/C11H9NO2/c12-4-8-2-1-3-10-9(5-13)6-14-7-11(8)10/h1-3,5,9H,6-7H2
• InChI Key: GNMMCRYLXBHDRG-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC(=C2CO1)C#N)C=O

Description

4-formyl-3,4-dihydro-1H-isochromene-8-carbonitrile is a useful research compound. Its molecular formula is C11H9NO2 and its molecular weight is 187.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-ethenyl-3,4-dihydro-1H-isochromene-8-carbonitrile (62 mg, 0.334 mmol) in DCM (10 mL) was bubbled with O3 for 10 mins at −78° C. until the blue color appeared. Then Me2S (1 mL) was added and the mixture was stirred at r.t. for 5 hours. Then the mixture was concentrated in vacuo to give the desired product 4-formyl-3,4-dihydro-1H-isochromene-8-carbonitrile, which can be used for next step without further purification.